Cas no 20458-99-5 (1,3-diethyl-2-isocyanatobenzene)

1,3-diethyl-2-isocyanatobenzene Properties

Names and Identifiers

• 2,6-diethylphenyl isocyanate
• 2,6-Diethylisocyanatobenzene
• 1,3-diethyl-2-isocyanatobenzene
• 1,3-diethyl-2-isocyanato-benzene
• 2,6-Diaethyl-phenylisocyanat
• 2,6-diethylbenzenisocyanate
• 2,6-Diethylphenylisocyanate
• SCHEMBL1457739
• Benzene, 1,3-diethyl-2-isocyanato-
• A814580
• J-013337
• CHEMBL111198
• 2,6-Diethylphenyl isocyanate, 98%
• EN300-146799
• 1, 3-diethyl-2-isocyanatobenzene
• BDBM50409550
• FT-0610639
• DTXSID80408929
• 20458-99-5
• AKOS009158262
• MFCD00019912
• DTXCID40359781
• DB-126731
• +Expand

• MDL： MFCD00019912
• InChIKey： AUSRFKVPUCQCCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO/c1-3-9-6-5-7-10(4-2)11(9)12-8-13/h5-7H,3-4H2,1-2H3
• SMILES： CCC1=C(C(=CC=C1)CC)N=C=O
• BRN： 2641462

Computed Properties

• Exact Mass: 175.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 175.099714
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.77870
• PSA: 29.43000
• Refractive Index: n20/D 1.528(lit.)
• Boiling Point: 115 °C1 mm Hg(lit.)
• Flash Point: 220 °F
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Sensitiveness: Moisture Sensitive
• Density: 1.014 g/mL at 25 °C(lit.)

1,3-diethyl-2-isocyanatobenzene Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

1,3-diethyl-2-isocyanatobenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%